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Abstract

This technical guide provides a comprehensive overview of the in vitro characterization of 1,2-

distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)-1000] conjugated

with the YIGSR peptide (DSPE-PEG1000-YIGSR). DSPE-PEG1000-YIGSR is a functionalized

phospholipid designed for targeted drug delivery systems, such as liposomes and micelles. The

DSPE-PEG component provides biocompatibility and prolonged circulation, while the YIGSR

peptide, derived from the laminin B1 chain, targets the 67 kDa laminin receptor, which is

frequently overexpressed on endothelial and various cancer cells.[1][2] This document details

the essential physicochemical and biological evaluation methods, presenting quantitative data

in structured tables, providing detailed experimental protocols, and visualizing key processes

and pathways using diagrams. It is intended for researchers, scientists, and professionals in

the field of drug development and nanomedicine.

Physicochemical Characterization
The foundational analysis of DSPE-PEG1000-YIGSR involves confirming its successful

synthesis and characterizing the nanoparticles it forms. These steps are critical for ensuring

reproducibility and predicting in vivo behavior.

Synthesis and Purity Analysis
The conjugation of the YIGSR peptide to the DSPE-PEG1000 backbone is typically achieved

through a stable covalent linkage. The resulting conjugate must be rigorously purified and its
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identity confirmed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In Vitro Characterization of DSPE-PEG1000-YIGSR: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330331#in-vitro-characterization-of-dspe-peg1000-
yigsr]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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